A Predictive Spectroscopic and Structural Analysis Guide for (2-Cyclohex-1-en-1-ylethyl)propylamine
A Predictive Spectroscopic and Structural Analysis Guide for (2-Cyclohex-1-en-1-ylethyl)propylamine
Abstract: This technical guide provides a comprehensive, predictive analysis of the spectroscopic signature of (2-Cyclohex-1-en-1-ylethyl)propylamine. In the absence of direct experimental data for this specific molecule, this paper synthesizes information from the well-characterized analogue, 2-(1-Cyclohexenyl)ethylamine (CyHEA), and foundational principles of organic spectroscopy.[1][2] We present predicted data for Mass Spectrometry (MS), ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy. This guide is intended to serve as a foundational resource for researchers, scientists, and drug development professionals, enabling the identification, characterization, and quality control of this compound and its derivatives.
Introduction and Structural Framework
(2-Cyclohex-1-en-1-ylethyl)propylamine is a primary amine featuring a cyclohexene moiety connected to a propylaminoethyl side chain. Its structural complexity, combining an unsaturated carbocycle with a flexible alkylamine chain, gives rise to a unique spectroscopic profile. Understanding this profile is critical for confirming its synthesis, assessing its purity, and studying its interactions in biological and chemical systems.
Molecular Structure and Atom Numbering
A clear and consistent atom numbering system is essential for unambiguous spectral assignment. The following diagram illustrates the structure of (2-Cyclohex-1-en-1-ylethyl)propylamine with the adopted numbering scheme that will be referenced throughout this guide.
Caption: Structure of (2-Cyclohex-1-en-1-ylethyl)propylamine with atom numbering.
Mass Spectrometry (MS)
Mass spectrometry provides critical information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for structural elucidation.
Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)
A standard GC-MS protocol is recommended for the analysis of this semi-volatile amine.
-
Sample Preparation: Dissolve the sample in a volatile organic solvent like dichloromethane or methanol to a concentration of approximately 1 mg/mL.
-
Gas Chromatograph (GC) Conditions:
-
Injector: Set to 250 °C in splitless mode for trace analysis.
-
Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is suitable.
-
Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.
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Carrier Gas: Helium at a constant flow rate of 1 mL/min.
-
-
Mass Spectrometer (MS) Conditions:
-
Ionization Mode: Electron Ionization (EI) at 70 eV.
-
Ion Source Temperature: 230 °C.
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Quadrupole Temperature: 150 °C.
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Scan Range: m/z 40-400.
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-
Data Analysis: Compare the acquired spectrum against spectral libraries and analyze the fragmentation pattern to confirm the structure.
Predicted Fragmentation Pathways
The molecular weight of (2-Cyclohex-1-en-1-ylethyl)propylamine (C₁₁H₂₁N) is 167.29 g/mol . The mass spectrum is predicted to be dominated by fragmentation patterns characteristic of both aliphatic amines and cyclohexene derivatives.
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Molecular Ion (M⁺): An odd-numbered molecular ion peak at m/z 167 is expected, consistent with the nitrogen rule.[8] This peak may be of low to moderate intensity.
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α-Cleavage: This is the most dominant fragmentation pathway for aliphatic amines.[8][9] Cleavage of the C-C bond adjacent to the nitrogen atom is highly favored. The loss of the larger alkyl group is often preferred.
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Loss of an ethyl group (C₂H₅•): Cleavage between C1'' and C2'' is unlikely to be the primary fragmentation.
-
Loss of a propyl group (C₃H₇•): Cleavage between C8 and the nitrogen atom is not a standard alpha-cleavage.
-
Dominant α-Cleavage: The most probable α-cleavage occurs at the C8-C7 bond, leading to the loss of a cyclohexenylethyl radical. However, the most significant amine fragmentation will be the cleavage of the C-C bond alpha to the nitrogen on the propyl chain. This would lead to the loss of an ethyl radical from the propyl group, resulting in a fragment at m/z = 138. A more prominent fragmentation will be the cleavage of the bond between C8 and the nitrogen, leading to a resonance-stabilized iminium cation. The primary alpha-cleavage for secondary amines involves the loss of the largest alkyl substituent from the nitrogen. In this case, cleavage of the bond between C1'' and the nitrogen would result in the loss of a propyl radical, but this is not possible. Instead, cleavage of the bond between C8 and the nitrogen is not a direct alpha-cleavage. The most characteristic fragmentation for amines is the cleavage of the Cα-Cβ bond. For the propyl group, this would be the C1''-C2'' bond, leading to a fragment at m/z = 126. The most prominent peak is often due to the alpha-cleavage of the bond to the largest substituent on the carbon alpha to the nitrogen. In this molecule, the key alpha-cleavages will be at the C8-N and C1''-N bonds. Cleavage at C8-N would lead to a [C₃H₈N]⁺ ion at m/z 58 and a cyclohexenylethyl radical. Cleavage at C1''-N would lead to a propyl radical loss and an ion at m/z 124. The most characteristic fragmentation of N-alkyl amines is the alpha-cleavage, which for N-ethylpropylamine results in major fragments at m/z 58 and 72.[6] For our target molecule, the analogous fragments are predicted.
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-
Retro-Diels-Alder (RDA) Reaction: The cyclohexene ring can undergo a characteristic RDA fragmentation, leading to the expulsion of ethene (28 Da) from the molecular ion or subsequent fragments.[7]
Caption: Predicted major fragmentation pathways for (2-Cyclohex-1-en-1-ylethyl)propylamine.
Predicted Mass Spectral Data
| m/z | Predicted Ion Formula | Predicted Origin | Relative Abundance |
| 167 | [C₁₁H₂₁N]⁺˙ | Molecular Ion (M⁺) | Low to Medium |
| 138 | [C₉H₁₆N]⁺ | M - C₂H₅ (α-cleavage of propyl) | Medium |
| 124 | [C₈H₁₄N]⁺ | M - C₃H₇ (Loss of propyl group) | Low |
| 72 | [C₄H₁₀N]⁺ | α-Cleavage (Loss of cyclohexenylethyl radical) | Base Peak |
| 58 | [C₃H₈N]⁺ | α-Cleavage (Loss of cyclohexenylethyl radical) | High |
| 81 | [C₆H₉]⁺ | Cyclohexenyl cation | Medium |
| 67 | [C₅H₇]⁺ | Fragmentation of cyclohexene ring | Medium |
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen framework of an organic molecule. The predictions below are based on extensive data from CyHEA and standard chemical shift tables.[1][3]
¹H NMR Spectroscopy
3.1.1. Experimental Protocol
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Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).
-
Instrument: A 400 MHz or higher field NMR spectrometer.
-
Acquisition Parameters:
-
Pulse Program: Standard single-pulse sequence (zg30).
-
Number of Scans: 16-64, depending on sample concentration.
-
Spectral Width: 0-12 ppm.
-
Relaxation Delay: 2 seconds.
-
3.1.2. Predicted ¹H NMR Spectral Data
The N-propylation of CyHEA will induce predictable changes in the chemical shifts of adjacent protons. The electron-donating alkyl group will cause slight shielding (upfield shift) of the protons on C8 compared to CyHEA.
| Proton(s) | Predicted δ (ppm) | Multiplicity | Integration | Rationale |
| H on N | 0.8 - 1.5 | broad singlet | 1H | Exchangeable proton, broad signal. |
| H on C1' | 5.40 - 5.50 | broad singlet | 1H | Vinylic proton, deshielded by the double bond.[1] |
| H on C8 | 2.55 - 2.65 | triplet | 2H | Adjacent to nitrogen and C7. |
| H on C1'' | 2.40 - 2.50 | triplet | 2H | Adjacent to nitrogen on the propyl chain. |
| H on C7 | 2.05 - 2.15 | triplet | 2H | Allylic and adjacent to C8. |
| H on C2' & C6' | 1.90 - 2.00 | multiplet | 4H | Allylic protons on the cyclohexene ring. |
| H on C2'' | 1.45 - 1.55 | sextet | 2H | Methylene group in the middle of the propyl chain. |
| H on C3' & C5' | 1.55 - 1.65 | multiplet | 4H | Saturated ring protons. |
| H on C3'' | 0.85 - 0.95 | triplet | 3H | Terminal methyl group of the propyl chain. |
¹³C NMR Spectroscopy
3.2.1. Experimental Protocol
-
Sample Preparation: Use the same sample prepared for ¹H NMR.
-
Instrument: A 100 MHz (for a 400 MHz ¹H) or higher field NMR spectrometer.
-
Acquisition Parameters:
-
Pulse Program: Standard proton-decoupled pulse sequence (zgpg30).
-
Number of Scans: 512-2048 to achieve adequate signal-to-noise.
-
Spectral Width: 0-200 ppm.
-
Relaxation Delay: 2 seconds.
-
3.2.2. Predicted ¹³C NMR Spectral Data
The chemical shifts for the cyclohexenylethyl portion are predicted to be very similar to those reported for CyHEA.[1][3] The carbons of the N-propyl group will appear in the aliphatic region.
| Carbon(s) | Predicted δ (ppm) | Rationale |
| C1' | 134.0 - 135.0 | Quaternary vinylic carbon. |
| C6' | 121.0 - 122.0 | Vinylic CH carbon. |
| C1'' | 51.0 - 52.0 | Carbon alpha to nitrogen in the propyl group. |
| C8 | 48.0 - 49.0 | Carbon alpha to nitrogen in the ethyl chain. |
| C7 | 37.0 - 38.0 | Carbon beta to nitrogen. |
| C2' | 28.0 - 29.0 | Allylic carbon in the ring. |
| C5' | 25.0 - 26.0 | Saturated ring carbon. |
| C3' | 23.0 - 24.0 | Saturated ring carbon. |
| C4' | 22.0 - 23.0 | Saturated ring carbon. |
| C2'' | 22.5 - 23.5 | Methylene carbon in the propyl chain. |
| C3'' | 11.0 - 12.0 | Terminal methyl carbon of the propyl chain. |
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.
Experimental Protocol
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Sample Preparation: A neat liquid film of the compound is prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates.
-
Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer.
-
Acquisition Parameters:
-
Scan Range: 4000 - 400 cm⁻¹.
-
Number of Scans: 16-32.
-
Resolution: 4 cm⁻¹.
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Predicted IR Absorption Bands
The IR spectrum will show characteristic absorptions for the N-H bond of the secondary amine, the C=C bond of the cyclohexene ring, and various C-H and C-N bonds.[5][10][11]
| Wavenumber (cm⁻¹) | Vibration Type | Functional Group | Predicted Intensity |
| 3300 - 3500 | N-H Stretch | Secondary Amine (-NH-) | Weak to Medium, Sharp |
| 3015 - 3030 | =C-H Stretch | Alkene | Medium |
| 2830 - 2960 | C-H Stretch | Alkane (ring and chain) | Strong |
| 1640 - 1660 | C=C Stretch | Alkene (Cyclohexene) | Medium, Sharp |
| 1560 - 1640 | N-H Bend | Secondary Amine | Medium |
| 1020 - 1250 | C-N Stretch | Aliphatic Amine | Medium |
Conclusion
This guide presents a detailed, predictive spectroscopic profile for (2-Cyclohex-1-en-1-ylethyl)propylamine based on a rigorous analysis of foundational spectroscopic principles and experimental data from the closely related structure, 2-(1-Cyclohexenyl)ethylamine. The predicted data tables and fragmentation pathways provide a valuable reference for the identification and structural verification of this compound. While these predictions are grounded in solid scientific reasoning, they should be corroborated with experimental data upon synthesis and purification of the target molecule. This work serves as a starting point for future experimental studies and facilitates the progression of research involving this and similar chemical entities.
References
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Izgi, T., Alver, O., Parlak, C., Aytekin, M. T., & Senyel, M. (2007). FT-IR and NMR investigation of 2-(1-cyclohexenyl)ethylamine: a combined experimental and theoretical study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 68(1), 55–62. [Link][1]
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ResearchGate. (2025). FT-IR and NMR investigation of 2-(1-cyclohexenyl)ethylamine: A combined experimental and theoretical study. Retrieved from [Link][2]
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Parlak, C., Alver, O., & Senyel, M. (2010). Vibrational spectroscopic investigations of some Hofmann-T(d)-type complexes: Ni(2-(1-cyclohexenyl)ethylamine)(2)M(CN)(4) (M=Cd or Hg). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 76(3-4), 338-342. [Link]
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Alver, O., Parlak, C., & Akyüz, S. (n.d.). 15N NMR AND 1JCH SPIN-SPIN COUPLING CONSTANTS INVESTIGATIONS OF 2-(1-CYCLOHEXENYL)ETHYLAMINE AS EXPERIMENTAL AND THEORETICAL. Retrieved from a new search.[3]
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